Cas no 2093388-20-4 (4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

4-(3-Aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a heterocyclic compound featuring both isoindole-1,3-dione and piperidine-2,6-dione moieties. Its structural complexity and functional groups, including a primary amine and imide functionalities, make it a versatile intermediate in medicinal chemistry and pharmaceutical research. The compound is particularly valuable for its potential role in the synthesis of proteolysis-targeting chimeras (PROTACs) and other targeted protein degraders, owing to its ability to engage with E3 ubiquitin ligase machinery. Its well-defined reactivity and stability under controlled conditions facilitate its use in the development of novel therapeutic agents, particularly in oncology and neurodegenerative disease research.
4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione structure
2093388-20-4 structure
Product Name:4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:2093388-20-4
MF:C16H18N4O4
MW:330.338523387909
MDL:MFCD31730834
CID:5036930
PubChem ID:131999668
Update Time:2025-05-25

4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4-((3-aminopropyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
    • 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
    • 4-[(3-Aminopropyl)amino]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
    • MFCD31730834
    • EN300-22939241
    • 4-[(3-aminopropyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
    • 2093388-20-4
    • 4-(3-aminopropylamino)-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
    • DB-136917
    • SCHEMBL19451304
    • ALBB-036977
    • SY273416
    • MDL: MFCD31730834
    • Inchi: 1S/C16H18N4O4/c17-7-2-8-18-10-4-1-3-9-13(10)16(24)20(15(9)23)11-5-6-12(21)19-14(11)22/h1,3-4,11,18H,2,5-8,17H2,(H,19,21,22)
    • InChI Key: GLENDMWZMABWHU-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(NCCCN)=CC=C2)C(=O)N1C1CCC(=O)NC1=O

Computed Properties

  • Exact Mass: 330.13280507g/mol
  • Monoisotopic Mass: 330.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 122Ų

4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

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Additional information on 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Chemical Profile of 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2093388-20-4)

4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2093388-20-4) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of isoindole derivatives, which are known for their diverse pharmacological properties and applications in drug discovery. The presence of multiple functional groups, including aminopropyl and dioxopiperidine moieties, contributes to its versatile reactivity and interaction capabilities with biological targets.

The chemical structure of 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione features a central isoindole core flanked by substituents that enhance its potential utility in medicinal chemistry. The aminopropyl group at the 4-position introduces a primary amine functionality, which can participate in hydrogen bonding and ionic interactions with biological macromolecules. Meanwhile, the dioxopiperidine moiety at the 2-position adds another layer of complexity, providing a rigid scaffold that may influence the compound's conformational preferences and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the aminopropyl group and the dioxopiperidine ring may interact with specific residues in protein active sites, potentially modulating enzyme activity or receptor binding. For instance, computational docking studies have indicated that this compound could exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various disease pathways.

The pharmacological potential of 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has been further explored through experimental assays. Preliminary in vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. The amine functionalities within the molecule are believed to play a crucial role in these interactions, either through direct binding to target proteins or by modulating the activity of downstream effectors.

In addition to its anticancer properties, this compound has shown promise in other therapeutic areas. For example, its structural features may make it a viable candidate for developing treatments against neurological disorders. The rigid isoindole core and the presence of multiple hydrogen bond donors/acceptors could facilitate interactions with neurotransmitter receptors or ion channels, potentially leading to novel therapeutic strategies.

The synthesis of 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions, have been employed to construct key intermediates efficiently. These approaches not only streamline the synthetic route but also allow for structural modifications to optimize biological activity.

From a regulatory perspective, the development of new pharmaceutical compounds like 4-(3-aminopropyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects before advancing into clinical trials. Collaborative efforts between chemists, biologists, and clinicians are crucial in translating laboratory findings into viable therapeutic agents.

The integration of artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery by enabling rapid screening of large chemical libraries for potential hits. In the case of 4-(3-amino-propyl)amino - 2 - ( 2 , 6 - dioxo-piperidin - 3 - yl ) - 2 , 3 - dihydro - 1 H - iso-indole - 1 , 3 - dione, AI-driven virtual screening has identified promising analogs with enhanced potency and selectivity. These computational tools not only accelerate the identification of lead compounds but also provide insights into their mechanism of action.

The future directions for research on 4-(3-amino-propyl)amino - 2 - ( 2 , 6 - dioxo-piperidin - 3 - yl ) - 2 , 3 - dihydro - 1 H - iso-indole - 1 , 3 - dione include exploring its role in modulating immune responses and inflammation. Given its structural similarities to known immunomodulatory agents, this compound may serve as a starting point for developing novel therapeutics targeting autoimmune diseases or chronic inflammatory conditions. Further investigation into its interaction with immune cells and cytokine pathways could uncover new treatment modalities.

In conclusion,4-(3-amino-propyl)amino - 2 -( 2 , 6 - dioxo-piperidin - 3 yl ) - 23 dihydro-h iso-indole-l , l dione (CAS No .209338820_04) represents a fascinating subject of study in pharmaceutical chemistry . Its unique structure , coupled with promising preclinical findings , positions it as a valuable candidate for further development . As research continues to uncover new applications and mechanisms of action , this compound holds significant potential for contributing to advancements in medicine .

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